Cas no 1358895-12-1 (2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide)

• Product Name: 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide
• CAS No: 1358895-12-1
• MF: C₂₀H₁₉BrN₄OS
• MW: 443.360061883926
• CID: 5400470
• Update Time: 2025-05-21

2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Bromophenyl)methyl]-2-[[6-[(phenylmethyl)amino]-3-pyridazinyl]thio]acetamide
• 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide

• Inchi： 1S/C20H19BrN4OS/c21-17-9-5-4-8-16(17)13-23-19(26)14-27-20-11-10-18(24-25-20)22-12-15-6-2-1-3-7-15/h1-11H,12-14H2,(H,22,24)(H,23,26)
• InChI Key： VLYKEMRCTJQFQU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Br)(=O)CSC1=NN=C(NCC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 700.3±60.0 °C(Predicted)
• pka: 13.34±0.46(Predicted)

Additional information on 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide

Recent Advances in the Study of 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide (CAS: 1358895-12-1)

The compound 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide (CAS: 1358895-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biochemical pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have synthesized and characterized this molecule, demonstrating its ability to interact with key protein targets. The presence of the benzylamino and bromophenyl groups in its structure suggests a high affinity for certain enzyme active sites, making it a promising candidate for further drug development.

In vitro studies have shown that 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide exhibits inhibitory effects on several kinases, which are critical in signal transduction pathways. These findings are supported by molecular docking simulations, which predict strong binding interactions with the ATP-binding sites of these enzymes. Such properties position this compound as a potential lead for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of this compound have revealed moderate bioavailability and stability under physiological conditions. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Recent advancements in prodrug strategies and formulation technologies are being explored to address these limitations.

The therapeutic potential of 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide extends beyond oncology. Preliminary data suggest its efficacy in modulating immune responses, opening avenues for applications in autoimmune diseases and chronic inflammation. These findings are particularly relevant given the growing need for targeted immunomodulators with minimal side effects.

In conclusion, the compound 2-{[6-(benzylamino)pyridazin-3-yl]sulfanyl}-N-[(2-bromophenyl)methyl]acetamide (CAS: 1358895-12-1) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in various disease contexts. The continued investigation of this molecule is expected to yield valuable insights into its clinical applicability and contribute to the advancement of targeted therapies in chemical biology and medicine.